Cas no 15774-82-0 (9H-Thioxanthen-9-one,2-methyl-)

• Product Name: 9H-Thioxanthen-9-one,2-methyl-
• CAS No: 15774-82-0
• MF: C₁₄H₁₀OS
• MW: 226.293602466583
• CID: 168465
• PubChem ID: 27479
• Update Time: 2025-04-19

9H-Thioxanthen-9-one,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Thioxanthen-9-one,2-methyl-
• 2-methyl-9H-thioxanthen-9-one
• 2-Methylthiaxanthone
• 2-Methyl-thioxanthen-9-on
• 2-methyl-thioxanthen-9-one
• 2-Methylthioxanthone
• 2-methylthioxoanthone
• AC1L1DB1
• methylthioxanthen-9-one
• NSC263518
• SureCN82771
• Thioxanthen-9-one, 2-methyl-
• Nisso Cure MTX
• SCHEMBL82771
• 2-methyl-9-oxothioxanthene
• DTXSID0065937
• NSC 263518
• InChI=1/C14H10OS/c1-9-6-7-13-11(8-9)14(15)10-4-2-3-5-12(10)16-13/h2-8H,1H
• NS00025133
• UNII-3ESH5OH7V2
• 2-Methylthioxanthen-9-one
• NSC-263518
• CS-0081178
• 2-Methyl-9H-thioxanthen-9-one #
• EINECS 239-871-9
• 3ESH5OH7V2
• 15774-82-0
• 9H-Thioxanthen-9-one, 2-methyl-

• Inchi： 1S/C14H10OS/c1-9-6-7-13-11(8-9)14(15)10-4-2-3-5-12(10)16-13/h2-8H,1H3
• InChI Key： MYISVPVWAQRUTL-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 212.06606
• Monoisotopic Mass: 226.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 42.4A^2

Experimental Properties

• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 125-127 ºC
• Boiling Point: 339.477°C at 760 mmHg
• Flash Point: 155.361°C
• Refractive Index: 1.656
• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
• PSA: 0
• LogP: 3.72310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes